Cas no 83505-82-2 (1H-Imidazole-1-carbonitrile, 5-methyl-2-phenyl-)

• Product name: 1H-Imidazole-1-carbonitrile, 5-methyl-2-phenyl-
• CAS No: 83505-82-2
• MF: C₁₁H₉N₃
• MW: 183.20926
• CID: 669784
• PubChem ID: 13065057

1H-Imidazole-1-carbonitrile, 5-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-carbonitrile, 5-methyl-2-phenyl-
• 5-methyl-2-phenylimidazole-1-carbonitrile
• 5-Methyl-2-phenyl-1H-imidazole-1-carbonitrile
• 83505-82-2
• DTXSID90517036

• Inchi： InChI=1S/C11H9N3/c1-9-7-13-11(14(9)8-12)10-5-3-2-4-6-10/h2-7H,1H3
• InChI Key： RMTKZEOXXIOOBF-UHFFFAOYSA-N
• SMILES： CC1=CN=C(N1C#N)C2=CC=CC=C2

Computed Properties

• Exact Mass: 183.079647300g/mol
• Monoisotopic Mass: 183.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.6Ų